Cas no 23435-09-8 (5-Hydroxyazepan-2-one)

5-Hydroxyazepan-2-one structure
5-Hydroxyazepan-2-one structure
Product Name:5-Hydroxyazepan-2-one
CAS No:23435-09-8
MF:C6H11NO2
MW:129.157041788101
CID:1414319
PubChem ID:14609266
Update Time:2025-04-20

5-Hydroxyazepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one, hexahydro-5-hydroxy-
    • AKOS006356296
    • DB-086528
    • 5-Hydroxyazepan-2-one
    • 23435-09-8
    • Inchi: 1S/C6H11NO2/c8-5-1-2-6(9)7-4-3-5/h5,8H,1-4H2,(H,7,9)
    • InChI Key: XBDAMCICMBRGSN-UHFFFAOYSA-N
    • SMILES: OC1CCC(NCC1)=O

Computed Properties

  • Exact Mass: 129.07903
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33

5-Hydroxyazepan-2-one Pricemore >>

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